2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C20H11Cl3N2O2/c21-14-6-2-1-4-12(14)20-25-16-10-11(8-9-17(16)27-20)24-19(26)13-5-3-7-15(22)18(13)23/h1-10H,(H,24,26)
• InChI Key: RHUXMGHRMYPTAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(C(=CC=C4)Cl)Cl)Cl
• Molecular Formula: C20H11Cl3N2O2
• Molecular Weight: 417.7 g/mol

Description

2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide, also known as DCB, is a chemical compound that belongs to the class of benzoxazole derivatives. DCB has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Mechanism of Action

The mechanism of action of 2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it has been suggested that this compound exerts its anti-tumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. This compound has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. However, further studies are needed to determine its long-term effects on human health. This compound has been shown to induce DNA damage in cancer cells, which may contribute to its anti-tumor activity. In addition, this compound has been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.

Advantages and Limitations for Lab Experiments

2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its fluorescent properties make it useful for detecting metal ions in biological samples. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide. One area of research is the development of this compound-based fluorescent probes for the detection of metal ions in biological samples. Another area of research is the investigation of this compound's potential as a new class of antibiotics. Finally, further studies are needed to determine the long-term effects of this compound on human health.
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. Its anti-tumor, antibacterial, and antifungal properties make it a promising candidate for the development of new drugs and antibiotics. Further research is needed to fully understand the mechanism of action of this compound and its long-term effects on human health.

Synthesis Methods

2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide can be synthesized through a multi-step process involving the reaction of 2-chlorobenzoic acid with 2-amino-4-chlorophenol to form 2-(2-chlorophenyl)-1,3-benzoxazole. The resulting compound is then reacted with 2,3-dichlorobenzoyl chloride to produce this compound.

Scientific Research Applications

2,3-dichloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anti-tumor activity against various types of cancer cells, including breast, lung, and prostate cancer cells. This compound has also been investigated for its antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics. In addition, this compound has been used as a fluorescent probe for the detection of metal ions in biological samples.